2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine

• IUPAC Name: [2-[(4-methoxyphenyl)methyl]morpholin-4-yl]-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C20H23NO3S/c1-23-16-9-7-15(8-10-16)13-17-14-21(11-12-24-17)20(22)18-5-3-4-6-19(18)25-2/h3-10,17H,11-14H2,1-2H3
• InChI Key: PNWPMNIIMFWKOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2CN(CCO2)C(=O)C3=CC=CC=C3SC
• Molecular Formula: C20H23NO3S
• Molecular Weight: 357.5 g/mol

Description

2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and has been shown to have a high affinity for the cannabinoid receptors in the brain.

Mechanism of Action

2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine acts on the cannabinoid receptors in the brain, specifically the CB1 and CB2 receptors. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This activation results in the various physiological and biochemical effects observed in the body.
Biochemical and Physiological Effects:
2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine has been shown to have several biochemical and physiological effects, including analgesia, sedation, and anxiolysis. It has also been shown to have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine in lab experiments is its high potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the effects of cannabinoid receptor activation in the brain. However, one limitation of using 2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine is its potential for abuse and dependence, which must be taken into consideration when conducting research with this compound.

Future Directions

There are several future directions for research involving 2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases. Additionally, further studies could investigate the potential for 2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine to be used as an analgesic or anxiolytic agent. Finally, research could also focus on developing safer and more effective synthetic cannabinoids with similar therapeutic properties as 2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine.

Scientific Research Applications

2-(4-methoxybenzyl)-4-[2-(methylthio)benzoyl]morpholine has been extensively studied in the research community for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of various medical conditions such as chronic pain, anxiety disorders, and inflammatory diseases.